![molecular formula C21H18F3N3O3S B2390794 2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide CAS No. 946326-19-8](/img/structure/B2390794.png)
2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
Description
2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H18F3N3O3S and its molecular weight is 449.45. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(furan-2-ylmethyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Ring Transformation and Heterocyclic Synthesis
Research has explored the transformation of 2(3H)-furanone derivatives into oxazinone and pyrimidinone heterocycles, underlining the potential for creating diverse heterocyclic compounds from furanone-based precursors. The structural elucidation of these compounds was achieved through spectral data and elemental analyses, indicating a method for synthesizing novel heterocyclic frameworks (Hashem et al., 2017).
Anticancer Activity
Another study focused on the synthesis and evaluation of anticancer activities of 2-cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives. This work demonstrates the potential therapeutic applications of furan-2-ylmethyl-based compounds in cancer treatment, where specific derivatives showed potent and selective cytotoxic effects against leukemia cell lines (Horishny et al., 2021).
Anti-inflammatory and Analgesic Properties
Research into thiazolopyrimidine derivatives, including furan-2-yl moieties, evaluated their antinociceptive and anti-inflammatory properties. This highlights the potential of such compounds in developing new pain and inflammation treatments. The study detailed the synthesis, pharmacological evaluation, and significant activities of these derivatives (Selvam et al., 2012).
Electrochemical Applications
A study on the facile electrochemical polymerization of 2-(thiophen-2-yl)furan and its polymer's enhanced capacitance properties in specific electrolytes underscores the material science applications of furan derivatives. This research presents an innovative approach to developing supercapacitor materials with improved energy storage capabilities (Mo et al., 2015).
properties
IUPAC Name |
2-[[1-(furan-2-ylmethyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18F3N3O3S/c22-21(23,24)15-7-1-2-8-16(15)25-18(28)12-31-19-14-6-3-9-17(14)27(20(29)26-19)11-13-5-4-10-30-13/h1-2,4-5,7-8,10H,3,6,9,11-12H2,(H,25,28) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQHVQSKVAORIGU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC=CC=C3C(F)(F)F)CC4=CC=CO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18F3N3O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
449.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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